Cas no 138043-79-5 (1H-Indole-2-carboxylic acid, 3-(4-chlorophenyl)-5-methyl-, methyl ester)

• Product Name: 1H-Indole-2-carboxylic acid, 3-(4-chlorophenyl)-5-methyl-, methyl ester
• CAS No: 138043-79-5
• MF: C₁₇H₁₄ClNO₂
• MW: 299.751563549042
• CID: 1249107
• Update Time: 2024-08-03

1H-Indole-2-carboxylic acid, 3-(4-chlorophenyl)-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 3-(4-chlorophenyl)-5-methyl-, methyl ester

• Inchi： 1S/C17H14ClNO2/c1-10-3-8-14-13(9-10)15(16(19-14)17(20)21-2)11-4-6-12(18)7-5-11/h3-9,19H,1-2H3
• InChI Key： WQICCGNPWHHTTM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2)C(C2=CC=C(Cl)C=C2)=C1C(OC)=O

Computed Properties

• Exact Mass: 299.07142

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Boiling Point: 501.5±50.0 °C(Predicted)
• PSA: 42.09
• pka: 14.50±0.30(Predicted)